Cas no 2138127-15-6 (Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)-)

• Product Name: Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)-
• CAS No: 2138127-15-6
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 5300127
• Update Time: 2025-08-04

Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)-

• Inchi： 1S/C10H20N2O2S/c1-10(6-4-8(11)5-7-10)12-15(13,14)9-2-3-9/h8-9,12H,2-7,11H2,1H3
• InChI Key： PMPIXJXVPJEIHX-UHFFFAOYSA-N
• SMILES： C1(S(NC2(C)CCC(N)CC2)(=O)=O)CC1

Additional information on Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)-

Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)- (CAS No. 2138127-15-6): A Comprehensive Overview

Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)-, identified by its CAS number 2138127-15-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a cyclopropane ring and a sulfonamide functional group, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

The< strong>cyclopropane moiety in this compound is a key structural element that imparts distinct reactivity and stability characteristics. Cyclopropanes are known for their high ring strain, which can be exploited in various chemical reactions, making them useful in the synthesis of more complex molecules. In the context of pharmaceuticals, the cyclopropane group can influence the metabolic pathways and pharmacokinetic behavior of the compound, potentially enhancing its bioavailability and therapeutic efficacy.

The< strong>sulfonamide functional group is another critical feature of this compound. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide moiety acts as a pharmacophore, interacting with biological targets such as enzymes and receptors to modulate cellular processes. The presence of an amino group at the 4-position of the cyclohexyl ring further enhances the versatility of this compound, allowing for additional functionalization and derivatization to tailor its biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamides in the development of novel therapeutic agents. Researchers have been exploring various modifications to sulfonamide structures to improve their pharmacological properties. For instance, studies have shown that incorporating bulky substituents into the sulfonamide core can enhance binding affinity to target proteins, while modifications at the amino group can influence metabolic stability and drug delivery.

In particular, Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)- has been investigated for its potential applications in treating inflammatory diseases. The combination of the cyclopropane ring and the sulfonamide group may contribute to its ability to modulate inflammatory pathways by interacting with specific enzymes and cytokines. Preliminary studies suggest that this compound exhibits promising anti-inflammatory effects in vitro, making it a candidate for further preclinical evaluation.

The synthesis of< strong>Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropane ring typically involves ring-closing metathesis or cyclopropanation reactions, while the sulfonamide group is usually formed through sulfonylation followed by nucleophilic substitution. The presence of the 4-amino-1-methylcyclohexyl substituent adds complexity to the synthetic route, necessitating precise control over reaction conditions to avoid unwanted side products.

The pharmacokinetic profile of this compound is another area of interest. The cyclopropane ring can influence membrane permeability, potentially affecting how quickly the drug is absorbed and distributed throughout the body. Additionally, the sulfonamide group may undergo metabolic transformations that could impact its half-life and clearance rate. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and predicting clinical outcomes.

From a computational chemistry perspective, molecular modeling techniques have been employed to study the interactions between< strong>Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)- and biological targets. These studies help elucidate how the compound binds to its receptors or enzymes at a molecular level, providing insights into its mechanism of action. By integrating experimental data with computational predictions, researchers can refine their understanding of this compound's therapeutic potential and identify opportunities for further optimization.

The role of< strong>Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)- in drug discovery is also underscored by its potential as a lead compound for structure-based drug design. By analyzing its binding interactions with target proteins using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, scientists can identify key residues that contribute to its activity. This information can then be used to design analogs with improved properties while maintaining or enhancing biological efficacy.

In conclusion,< strong>Cyclopropanesulfonamide, N-(4-amino-1-methylcyclohexyl)- (CAS No. 2138127-15-6) represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a cyclopropane ring and a sulfonamide group offers multiple avenues for exploration in drug development, particularly in areas such as anti-inflammation and antimicrobial therapy. Continued research into this compound will likely yield valuable insights into its mechanism of action and pave the way for new treatments targeting various diseases.